Cas no 727736-72-3 (2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-)

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- is a heterocyclic organic compound featuring a pyridine core substituted with a nitrile group at the 2-position, a hydroxyl group at the 3-position, and a methoxy group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitrile) and electron-donating (hydroxy, methoxy) groups enhances its versatility in cross-coupling reactions and functional group transformations. Its well-defined molecular architecture also facilitates applications in ligand design and coordination chemistry. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial processes.

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- structure

727736-72-3 structure

Product Name:2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-

CAS No:727736-72-3

MF:C₇H₆N₂O₂

MW:150.134741306305

CID:559051

PubChem ID:45079460

Update Time:2025-06-07

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-
- 2-Pyridinecarbonitrile, 3-hydroxy-6-methoxy- (9CI)
- 727736-72-3
- 3-Hydroxy-6-methoxypicolinonitrile
- SCHEMBL13291171
- Inchi： 1S/C7H6N2O2/c1-11-7-3-2-6(10)5(4-8)9-7/h2-3,10H,1H3
- InChI Key： OQUREYPMUITCKN-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C#N)N=1)O

Computed Properties

Exact Mass: 150.043
Monoisotopic Mass: 150.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.1A^2
XLogP3: 1.4

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029008617-250mg	3-Hydroxy-6-methoxypicolinonitrile	727736-72-3	95%	250mg	$950.60	2023-09-01
Alichem	A029008617-1g	3-Hydroxy-6-methoxypicolinonitrile	727736-72-3	95%	1g	$3010.80	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741519-1g	3-Hydroxy-6-methoxypicolinonitrile	727736-72-3	98%	1g	￥7869.00	2024-05-01